2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate

• IUPAC Name: [2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl] 1,3-benzothiazole-2-carboxylate
• InChI: InChI=1S/C25H20N4O2S2/c30-24(23-26-19-8-4-5-9-21(19)32-23)31-18-10-11-20-22(16-18)33-25(27-20)29-14-12-28(13-15-29)17-6-2-1-3-7-17/h1-11,16H,12-15H2
• InChI Key: ZSXZOJQZAGYAIA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC4=C(S3)C=C(C=C4)OC(=O)C5=NC6=CC=CC=C6S5
• Molecular Formula: C25H20N4O2S2
• Molecular Weight: 472.6 g/mol

Description

2-(4-Phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate, also known as 6PBT, is an organic compound that is used as a catalyst in various scientific research applications. This compound has been studied for its potential applications in organic synthesis, as an enzyme inhibitor, and as an antifungal agent. 6PBT is a highly versatile compound that can be used in a variety of laboratory experiments and applications.

Mechanism of Action

The mechanism of action of 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate is not completely understood. However, it is believed that 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate acts as a competitive inhibitor of enzymes, such as cytochrome P450 enzymes and phospholipase A2. It is believed that 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate binds to the active site of these enzymes and prevents them from catalyzing their respective reactions. In addition, 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate is believed to interact with other molecules, such as lipids, in order to inhibit their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate have not been extensively studied. However, it is believed that 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate can inhibit the activity of various enzymes, such as cytochrome P450 enzymes and phospholipase A2. In addition, it is believed that 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate can interact with other molecules, such as lipids, in order to inhibit their activity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate in laboratory experiments include its high solubility in water, its low toxicity, and its low cost. In addition, 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate is a highly versatile compound that can be used for a variety of applications. However, there are some limitations to using 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate in laboratory experiments. For example, 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate is not very stable and can decompose over time. In addition, 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate can be difficult to synthesize in large quantities and can be expensive to purchase.

Future Directions

There are a variety of potential future directions for 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate research. For example, further research could be done to better understand the mechanism of action of 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate, as well as its biochemical and physiological effects. In addition, further research could be done on the synthesis of 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate, as well as its potential applications in organic synthesis and enzyme inhibition. Furthermore, research could be done to develop new methods for the synthesis of 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate and to identify new applications for this compound. Finally, research could be done to develop new formulations of 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate that are more stable and cost-effective.

Synthesis Methods

2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate can be synthesized by a variety of methods. The most common method is the reaction of 4-phenylpiperazine-1-carboxaldehyde with 1,3-benzothiazol-6-yl-1,3-benzothiazole-2-carboxylate. This reaction is typically carried out in an aqueous solution at a temperature of 70°C. The reaction is then quenched with water and the product is isolated by filtration. Other methods of synthesis have also been developed, including the use of catalytic hydrogenation and the use of microwave-assisted synthesis.

Scientific Research Applications

2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate has been studied for its potential applications in organic synthesis and as an enzyme inhibitor. In organic synthesis, 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate has been used as a catalyst for the synthesis of various organic compounds, including amino acids, peptides, and heterocycles. 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate has also been used as an enzyme inhibitor for the inhibition of various enzymes, including cytochrome P450 enzymes and phospholipase A2. In addition, 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 1,3-benzothiazole-2-carboxylate has been studied for its potential use as an antifungal agent.